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Compound of Interest

Compound Name: Maltoheptaose hydrate

Cat. No.: B12424459 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of laboratory reagents is paramount. This document provides crucial safety protocols

and logistical plans for the handling and disposal of Maltoheptaose hydrate, a non-hazardous

but important carbohydrate used in various research applications.

Hazard Identification and Classification
Maltoheptaose hydrate is not classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).[1] However, it is

essential to follow standard laboratory safety practices to minimize any potential risks.

Physical and Chemical Properties:

Property Value

Appearance Crystalline solid[2]

Molecular Formula C42H72O36 · xH2O[3]

Molecular Weight 1153.00 g/mol (anhydrous basis)[3]

Solubility
Soluble in water, DMSO, and dimethyl

formamide[2]

Hazard Ratings:
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Rating System Health Flammability Reactivity

NFPA 0 0 0[1]

HMIS 0 0 0[1]

Personal Protective Equipment (PPE)
While Maltoheptaose hydrate is not considered hazardous, the use of appropriate PPE is a

fundamental aspect of good laboratory practice to protect against potential splashes or dust

inhalation.

PPE Category Recommended Equipment Specifications

Eye Protection
Safety glasses with side

shields or goggles[3][4]

Must be worn at all times in the

laboratory.

Hand Protection Disposable nitrile gloves[3][4]
Change gloves immediately if

they become contaminated.

Body Protection Laboratory coat
To protect skin and clothing

from spills.

Respiratory Protection
N95 dust mask (if generating

dust)[3]

Recommended when handling

large quantities of powder or if

dust is generated.

Handling and Storage Procedures
Proper handling and storage are crucial for maintaining the integrity of Maltoheptaose hydrate
and ensuring a safe laboratory environment.

Operational Plan:

Preparation: Before handling, ensure the work area is clean and uncluttered. Have all

necessary equipment, including PPE, readily available.

Weighing: When weighing the powder, do so in a designated area, preferably in a fume hood

or an area with good ventilation to minimize dust dispersion.[5]
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Dissolving: To prepare a solution, slowly add the Maltoheptaose hydrate to the solvent

while stirring to avoid clumping. For aqueous solutions, directly dissolve the crystalline solid.

[2] For organic solvents like DMSO or dimethyl formamide, the solubility is approximately 20

mg/ml.[2]

Handling Solutions: When handling solutions, avoid direct contact with skin and eyes.

General Hygiene: Wash hands thoroughly after handling the substance, even if gloves were

worn.[5][6] Do not eat, drink, or smoke in the laboratory.[5][7]

Storage Plan:

Condition Recommendation

Temperature
Store at 2°C - 8°C or -20°C as recommended by

the supplier.[2][6]

Container
Keep the container tightly closed when not in

use.[1][6]

Location
Store in a dry, well-ventilated place away from

incompatible materials.[5]

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, immediate and appropriate action is

necessary.

Spill Response:

Ventilate the area.[5]

Wear appropriate PPE, including respiratory protection if a large amount of dust is present.

[5]

Contain the spill: Use a dustpan and brush or a vacuum with a HEPA filter to clean up the

powder. Avoid generating dust.
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Clean the area: Wipe the spill area with a damp cloth.

Dispose of waste: Collect all contaminated materials in a sealed container for proper

disposal.

First Aid:

Exposure Route First Aid Measures

Inhalation Move the person to fresh air.[5][8]

Skin Contact
Wash the affected area with plenty of soap and

water.[5][8]

Eye Contact
Rinse cautiously with water for several minutes.

[5][8]

Ingestion
If the person feels unwell, call a poison center or

doctor.[5][8]

Disposal Plan
Dispose of Maltoheptaose hydrate and its containers in accordance with local, state, and

federal regulations.

Waste Disposal:

Unused Product: For larger quantities, it may be necessary to dissolve the material in a

combustible solvent and incinerate it in a licensed facility.[6] Smaller quantities may be

disposable with household waste, but this should be verified with local waste disposal

authorities.[1]

Contaminated Materials: Gloves, wipes, and other materials contaminated with

Maltoheptaose hydrate should be placed in a sealed bag and disposed of as solid waste.

Empty Containers: Rinse empty containers thoroughly before recycling or disposing of them.
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Experimental Workflow for Handling Maltoheptaose
Hydrate
The following diagram outlines the standard procedure for safely handling Maltoheptaose
hydrate in a laboratory setting.
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Caption: Workflow for Safe Handling of Maltoheptaose Hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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